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Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: bprlj-097

CAS No.: 1327167-19-0

Cat. No.: S548028

BPR1J-097 Profile and Known Data

The table below summarizes the available key information on BPR1J-097:

Property Description
Catalog NO. 1327167-19-0 [1]
CAS NO. 1327167-19-0 [1]
Molecular C27H2s8N603S [1]
Formula

Molecular Weight  516.62 [1]

Target FLT3 (Fms-like tyrosine kinase 3) [1]
ICso0 (Potency) 11 nM[1]
Reported Inhibition of AML cell proliferation; Induction of apoptosis; Sensitization of AML

Biological Effects  cells to chemotherapy and immunotherapy [1]

Solubility Soluble in DMSO, DMF, and ethanol; slightly soluble in water [1]
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Property Description

Current Status Appears to be in a research phase, developed by the Institute of Biotechnology
and Pharmaceutical Research, National Health Research Institutes, Taiwan [1]

FLT3 as a Therapeutic Target in AML

The search for FLT3 inhibitors is a prominent area in AML research, as FLT3 mutations are found in about
22% of pediatric AML cases and are associated with a poor progneosis [2] [3]. These mutations promote

leukemia survival and proliferation [3].

FLT3 inhibitors are classified based on their binding mode to the kinase, which influences their ability to

target different mutation types:

BPR1J-097 FLT3 Inhibitor
1
|

Type I Inhibitors

Examples: Sorafenib, Quizartinib

Binds active (DFG-in) conformation Targets activation loop mutations (e.g., D835Y) | Examples: Midostaurin, Gilteritinib Binds inactive (DFG-out) conformation

Click to download full resolution via product page

A key challenge is that first-generation FLT3 inhibitors showed limited effectiveness as single agents due to
issues like poor pharmacokinetics and the development of resistance mutations [3]. This underscores the

importance of researching next-generation inhibitors and rational combination therapies.

Guide to Finding Deeper Efficacy Data
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To build a comprehensive comparison guide with the experimental data you need, I suggest the following
steps:
¢ Probe specialized databases: Search for "BPR1J-097" on platforms like ClinicalTrials.gov for trial
data, PubMed for primary research articles, and scientific preprint servers.
¢ Focus on combination studies: In your search, use terms like "BPR1J-097 combination," "BPR1J-
097 synergism," or "BPR1J-097 with chemotherapy" to find relevant studies.
e Establish a comparison framework: When you find data on other FLT3 inhibitors (e.g., Midostaurin,

Quizartinib, Gilteritinib), you can create comparison tables based on ICso values in different cell
lines, synergistic combinations tested, in vivo model results, and clinical trial outcomes.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. CAS 1327167-19-0 BPR1J-097 [bocsci.com]
2. Targeted Drug Discovery for Pediatric Leukemia - PMC [pmc.ncbi.nlm.nih.gov]
3. Frontiers | Targeted Drug Discovery for Pediatric Leukemia [frontiersin.org]

To cite this document: Smolecule. [BPR1J-097 combination therapy efficacy validation]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b548028#bprlj-097-

combination-therapy-efficacy-validation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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